![molecular formula C6H18NNaSi2 B093598 Sodium bis(trimethylsilyl)amide CAS No. 1070-89-9](/img/structure/B93598.png)
Sodium bis(trimethylsilyl)amide
Overview
Description
Sodium bis(trimethylsilyl)amide (NaBTSA) is a white, crystalline solid that is commonly used as a reagent in organic synthesis. It is a strong base that is soluble in organic solvents, and it is also known as sodium bis(trimethylsilyl)acetamide. NaBTSA has many uses in the laboratory, including the preparation of organometallic compounds, the synthesis of organic compounds, and the catalytic hydrogenation of organic compounds.
Scientific Research Applications
Synthesis of Silyl-Substituted Enols and Imines : Sodium bis(trimethylsilyl)amide reacts with carbonyl compounds to yield silyl-substituted imines and enols, which have structures confirmed by NMR and IR spectroscopy (Krüger & Rochow, 1964).
Formation of π-Cyclohexadienyl Complexes : It abstracts α protons from certain π-arene-π-cyclopentadienylixon(II) cations, producing neutral π-cyclohexadienyl complexes (Helling & Hendrickson, 1977).
Creation of Amide and Phospha-Tetrazene Compounds : It reacts with tris(trimethylsilyl)hydrazino—dichloro-phosphine to form bis(trimethylsilyl)bis(trimethylstannyl)-2-phospha-2-tetrazene (Vasisht et al., 1997).
Reaction with Bromobenzene : Produces a mixture of N,N-bis-(trimethylsilyl)aniline and N,2-bis(trimethylsilyl)aniline, indicating a 1,3-migration of trimethylsilyl group (Lis et al., 2013).
Iron-Sulfur Cubane Cluster Formation : Utilized in creating bis(trimethylsilyl)amide-ligated iron-sulfur cubane clusters (Sharp, Duncan, & Lee, 2010).
Reduction of Cu(II) to Cu(I) : Acts as an electron donor in copper-catalyzed transformations, reducing Cu(II) to Cu(I) (Yang et al., 2019).
Synthesis of Primary Amines : Reacts with primary halogen compounds or tosylates to form N,N-bis(trimethylsilyl)amines, which are then converted into amine hydrochlorides (Bestmann & Wölfel, 1984).
Nucleophilic Aromatic Substitution with Alkynes : Promotes the reaction between electron-deficient aryl fluorides and terminal alkynes (DeRoy, Surprenant, Bertrand-Laperle, & Yoakim, 2007).
Catalysis in Formation of Diaminoboranes : Acts as a catalyst in the formation of unsymmetrical diaminoboranes by dehydrocoupling of amine boranes and protic amines (Bellham, Hill, Kociok‐Köhn, & Liptrot, 2013).
Formation of Enolates : Involved in the formation of halogenated sodium enolates from α-mono and α-dihaloesters (Villieras, Payan, Anguelova, & Normant, 1972).
Mechanism of Action
Target of Action
Sodium bis(trimethylsilyl)amide, also known as NaHMDS, is a metal dialkylamide reagent that combines both high basicity and nucleophilicity . It primarily targets compounds containing weakly acidic O-H, S-H, and N-H bonds . It is also used to deprotonate other compounds .
Mode of Action
this compound interacts with its targets by deprotonating them, which involves the removal of a proton (H+) from the target molecule . This interaction leads to the generation of enolates, Wittig reagents, and carbenes . It also converts alkyl halides to amines in a two-step process that begins with N-alkylation followed by hydrolysis of the N–Si bonds .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involving the generation of enolates, Wittig reagents, and carbenes . These are key intermediates in many organic reactions. For instance, enolates are involved in various carbon-carbon bond-forming reactions, while Wittig reagents are used in the Wittig reaction to form alkenes .
Pharmacokinetics
It is known that the compound is highly reactive and is quickly destroyed by water to form sodium hydroxide and bis(trimethylsilyl)amine
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the transformation of target molecules. By deprotonating target molecules, it enables the formation of new compounds, such as enolates, Wittig reagents, and carbenes . These new compounds can then participate in further reactions, leading to the synthesis of a wide range of organic compounds .
Action Environment
The action of this compound is influenced by environmental factors. For instance, it reacts violently with water, leading to its rapid destruction . Therefore, it is typically used in non-aqueous solvents like THF, benzene, and toluene . It is also sensitive to heat and can ignite spontaneously if heated to >170°C in air . Therefore, careful handling and storage are required to maintain its stability and efficacy.
Safety and Hazards
Future Directions
Sodium bis(trimethylsilyl)amide is a synthetically useful reagent that combines both high basicity and nucleophilicity . It is a general reagent used for the enolization of carbonyl compounds and can be used to prepare phosphonium ylides in Wittig reaction . Future research may focus on expanding its applications in organic synthesis .
Biochemical Analysis
Biochemical Properties
Sodium bis(trimethylsilyl)amide is a synthetically useful reagent that combines both high basicity and nucleophilicity . It is used for deprotonation reactions or base-catalyzed reactions . Its mechanism of action primarily involves the abstraction of protons from a wide range of acidic hydrogen atoms, making it indispensable in the formation of carbon-nitrogen bonds and the deprotonation of weakly acidic compounds .
Molecular Mechanism
This compound exerts its effects at the molecular level primarily through its role as a strong base. It is used to deprotonate ketones and esters to generate enolate derivatives . It can also generate carbenes by dehydrohalogenation of halocarbons . These carbene reagents add to alkenes to give substituted cyclopropanes and cyclopropenes .
Temporal Effects in Laboratory Settings
This compound is quickly destroyed by water to form sodium hydroxide and bis(trimethylsilyl)amine This suggests that its effects in a laboratory setting would be short-lived in the presence of water
Dosage Effects in Animal Models
There is currently no available information on the dosage effects of this compound in animal models. As a strong base, it is expected to have corrosive properties and may cause harm if ingested or comes into contact with skin .
Transport and Distribution
Given its reactivity and corrosive properties, it is unlikely to be transported or distributed within biological systems without causing significant damage .
properties
IUPAC Name |
sodium;bis(trimethylsilyl)azanide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H18NSi2.Na/c1-8(2,3)7-9(4,5)6;/h1-6H3;/q-1;+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRIKHQLVHPKCJU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)[N-][Si](C)(C)C.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H18NNaSi2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
999-97-3 (Parent) | |
Record name | Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, sodium salt (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001070899 | |
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DSSTOX Substance ID |
DTXSID5061451 | |
Record name | N-Sodiohexamethyldisilazane | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white odorless crystals; [Alfa Aesar MSDS] | |
Record name | Sodium bis(trimethylsilyl)amide | |
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CAS RN |
1070-89-9 | |
Record name | Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, sodium salt (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001070899 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, sodium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
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Record name | N-Sodiohexamethyldisilazane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5061451 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-sodiohexamethyldisilazane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.713 | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula, weight, and structure of sodium bis(trimethylsilyl)amide?
A1: this compound has the molecular formula C6H18NNaSi2 and a molecular weight of 183.37 g/mol. Its structure consists of a sodium cation (Na+) ionically bonded to a bis(trimethylsilyl)amide anion [(Me3Si)2N−].
Q2: Is there any spectroscopic data available for NaHMDS?
A2: While the provided research doesn't delve deep into spectroscopic characterization of NaHMDS itself, it frequently utilizes techniques like ¹H NMR and ¹³C NMR to analyze the products formed in reactions involving NaHMDS. [, , , , ]
Q3: What is the typical solvent used for reactions involving NaHMDS?
A3: NaHMDS is commonly dissolved in aprotic solvents like tetrahydrofuran (THF), diethyl ether, or toluene for reactions. [, , , , ]
Q4: Is NaHMDS air and moisture sensitive?
A4: Yes, NaHMDS is highly air and moisture sensitive. It readily reacts with moisture, forming ammonia and sodium hydroxide. Therefore, handling NaHMDS necessitates inert atmosphere conditions using techniques like Schlenk line or glovebox.
Q5: What makes NaHMDS a useful reagent in organic synthesis?
A5: NaHMDS acts as a strong, non-nucleophilic base due to the steric hindrance around the nitrogen atom. This characteristic makes it ideal for abstracting protons from weakly acidic compounds without participating in nucleophilic substitution reactions. [, , , ]
Q6: Can you provide examples of reactions where NaHMDS is used as a base?
A6: NaHMDS finds extensive use in various reactions, including:
- Deprotonation of ketones and esters: It generates enolates, crucial intermediates for alkylation and aldol condensation reactions. [, ]
- Formation of Wittig reagents: Deprotonation of phosphonium salts by NaHMDS generates phosphorus ylides, key intermediates in Wittig reactions. [, ]
- Preparation of alkynes: NaHMDS can be utilized in the synthesis of alkynes from aldehydes or ketones through reactions involving phosphorus-based intermediates. []
- Heterocycle synthesis: NaHMDS facilitates the synthesis of various heterocycles by deprotonating acidic protons, enabling intramolecular cyclization reactions. [, ]
Q7: Does NaHMDS participate in any other reactions besides deprotonation?
A7: Although primarily known as a strong base, NaHMDS can act as a reducing agent in specific cases. For instance, it can reduce Cu(II) to Cu(I) species, as demonstrated in the formation of the Cu[N(TMS)2]2Na ate complex. [] It can also act as a deoxygenating agent in the transformation of aromatic esters to nitriles and isocyanates to cyanamides. [, ]
Q8: Can NaHMDS be used to deprotect alkyl aryl ethers?
A8: Yes, NaHMDS, alongside lithium diisopropylamide (LDA), has been successfully utilized in deprotecting alkyl aryl ethers. This method effectively removes methyl, benzyl, and methylene groups, generating corresponding phenol derivatives. []
Q9: Has computational chemistry been employed to study NaHMDS and its reactivity?
A9: Yes, computational methods like AM1 and MNDO calculations have been used to understand the reactivity of NaHMDS and explain the formation of N-derivatized 4-alkyliden-1,4-dihydropyridines during reactions with 4-alkylpyridines. []
Q10: How does the bulky nature of the bis(trimethylsilyl)amide anion influence the reactivity of NaHMDS?
A10: The bulky trimethylsilyl groups significantly impact NaHMDS reactivity by:
- Hindering nucleophilic attack: The steric bulk around the nitrogen atom makes NaHMDS a weak nucleophile, favoring its role as a strong base. [, ]
- Influencing selectivity: The size of NaHMDS can direct reactions towards less hindered sites, impacting regio- and stereoselectivity. [, ]
Q11: How is NaHMDS typically supplied and stored?
A11: NaHMDS is commercially available, often as a solution in aprotic solvents like THF or toluene. It is crucial to store NaHMDS under an inert atmosphere, away from moisture and air, to prevent degradation.
Q12: Are there specific safety concerns when handling NaHMDS?
A12: Given its reactivity, handling NaHMDS requires caution. It reacts violently with water, releasing flammable ammonia gas. Proper personal protective equipment and working under inert conditions are crucial to ensure safe handling.
Q13: What are the byproducts formed during reactions involving NaHMDS?
A13: The primary byproduct is hexamethyldisilazane (HMDS), a relatively inert compound often easily removed during workup. [, ]
Q14: Can you provide an example where NaHMDS enables selective transformations?
A14: Research demonstrates the use of NaHMDS in the selective mono-O-demethylation of o-dimethoxybenzenes, highlighting its controlled reactivity compared to LDA. []
Q15: How does NaHMDS compare to other strong bases used in organic synthesis?
A15: NaHMDS is advantageous due to its solubility in common organic solvents and its ability to function as a non-nucleophilic base. While other strong bases like LDA and potassium bis(trimethylsilyl)amide are also employed, NaHMDS offers unique reactivity and selectivity in specific transformations. [, ]
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